molecular formula C18H16N2O5 B8287552 6-Quinazolinecarboxylic acid, 1,4-dihydro-2-(2-ethoxy-3-methoxyphenyl)-4-oxo- CAS No. 68274-48-6

6-Quinazolinecarboxylic acid, 1,4-dihydro-2-(2-ethoxy-3-methoxyphenyl)-4-oxo-

Cat. No.: B8287552
CAS No.: 68274-48-6
M. Wt: 340.3 g/mol
InChI Key: PEVAIZIFXLHRJX-UHFFFAOYSA-N
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Description

6-Quinazolinecarboxylic acid, 1,4-dihydro-2-(2-ethoxy-3-methoxyphenyl)-4-oxo- is a useful research compound. Its molecular formula is C18H16N2O5 and its molecular weight is 340.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Quinazolinecarboxylic acid, 1,4-dihydro-2-(2-ethoxy-3-methoxyphenyl)-4-oxo- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Quinazolinecarboxylic acid, 1,4-dihydro-2-(2-ethoxy-3-methoxyphenyl)-4-oxo- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

68274-48-6

Molecular Formula

C18H16N2O5

Molecular Weight

340.3 g/mol

IUPAC Name

2-(2-ethoxy-3-methoxyphenyl)-4-oxo-3H-quinazoline-6-carboxylic acid

InChI

InChI=1S/C18H16N2O5/c1-3-25-15-11(5-4-6-14(15)24-2)16-19-13-8-7-10(18(22)23)9-12(13)17(21)20-16/h4-9H,3H2,1-2H3,(H,22,23)(H,19,20,21)

InChI Key

PEVAIZIFXLHRJX-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=CC=C1OC)C2=NC3=C(C=C(C=C3)C(=O)O)C(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The yield is 5 g of 6-carboxy-2-(2'-ethoxy-3'-methoxy-phenyl)-4H-3,1-benzoxazin-4-one (m.p.=175°-177° C.), which are reacted at room temperature first with 70 ml of 32% ammonium hydroxide for 4 hours and then with 20 ml of 2N NaOH overnight. After acidification with 4N HCl, the precipitate is filtered off and crystallized from ethanol to give 6-carboxy-2-(2'-ethoxy-3'-methoxy-phenyl)-3,4-dihydro-4-oxo-quinazoline (3 g; m.p. 228°-229° C.).
Name
6-carboxy-2-(2'-ethoxy-3'-methoxy-phenyl)-4H-3,1-benzoxazin-4-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step Two

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